Polarization enhanced photoresponse of InSe via 2D ferroelectric CuCrP2S6†
RSC Advances Pub Date: 2023-11-16 DOI: 10.1039/D3RA05888C
Abstract
Two-dimensional CuCrP2S6 possesses significant potential for low-power non-volatile devices owing to its multiferroic properties. Nonetheless, comprehensive investigations regarding the modulation of CuCrP2S6 polarization for enhancing semiconductor photodetection capabilities and its potential applications in ferroelectric non-volatile devices are still relatively scarce. In this study, we present a novel, non-volatile, tunable photodetector engineered through the integration of a ferroelectric heterostructure comprising CuCrP2S6 and InSe. Our findings reveal that distinct ferroelectric polarization states of CuCrP2S6 exert varying modulation effects on the InSe photodetection performance. Notably, optimized results give a responsivity of 1839 A W−1 and a detectivity of 1.9 × 1012 Jones at a 300 nm wavelength, featuring a substantial 20.7-fold difference in responsivity between the two polarization states. This investigation underscores the immense potential of CuCrP2S6 in the development of non-volatile, multi-state optoelectronic devices.
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